2,4-Dioxo-N-phenylpentanamide

• CAS No.: 503300-35-4
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 2,4-dioxo-N-phenylpentanamide
• InChI: InChI=1S/C11H11NO3/c1-8(13)7-10(14)11(15)12-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,15)
• InChI Key: ASXCLNQAWIXZCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)C(=O)NC1=CC=CC=C1

Description

2,4-Dioxo-N-phenylpentanamide is a chemical compound with the molecular formula C11H11NO3 and a molecular weight of 205.21 g/mol . It is characterized by the presence of two oxo groups and a phenyl group attached to a pentanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dioxo-N-phenylpentanamide typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of a phenyl-substituted amine with a diketone . The reaction is usually carried out in the presence of a suitable catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and purity . The process may include steps such as purification through recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

2,4-Dioxo-N-phenylpentanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state products.

Reduction: Reduction reactions can convert the oxo groups to hydroxyl groups.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3) under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

2,4-Dioxo-N-phenylpentanamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,4-Dioxo-N-phenylpentanamide involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity . The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2,4-Dioxo-N-methylpentanamide
• 2,4-Dioxo-N-ethylpentanamide
• 2,4-Dioxo-N-propylpentanamide

Uniqueness

2,4-Dioxo-N-phenylpentanamide is unique due to the presence of the phenyl group, which imparts distinct chemical and physical properties compared to its analogs . This uniqueness makes it valuable for specific applications where these properties are advantageous .